3-(N-Methyl-N-pentylamino)propionic Acid Sodium Salt

• Molecular Formula: C9H18NNaO2
• Molecular Weight: 195.23 g/mol
• IUPAC Name: sodium;3-[methyl(pentyl)amino]propanoate
• InChI: InChI=1S/C9H19NO2.Na/c1-3-4-5-7-10(2)8-6-9(11)12;/h3-8H2,1-2H3,(H,11,12);/q;+1/p-1
• InChI Key: HXCCREYOTIAWHB-UHFFFAOYSA-M
• Canonical SMILES: CCCCCN(C)CCC(=O)[O-].[Na+]

Description

3-(N-Methyl-N-pentylamino)propionic Acid Sodium Salt is a chemical compound with the molecular formula C9H18NNaO2 and a molecular weight of 195.234 g/mol . It is known for its applications in various scientific fields, including chemistry, biology, and medicine.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3-(N-Methyl-N-pentylamino)propionic Acid Sodium Salt involves several steps. One common method starts with the conversion of methylamine to N-methylpentylamine through successive reactions with 4-toluene sulfonyl chloride and pentane bromide, followed by deprotection . This intermediate is then reacted with methyl acrylate and hydrolyzed to yield 3-(N-Methyl-N-pentylamino)propionic acid hydrochloride . The overall yield of this process is approximately 63.93% .

Industrial Production Methods

For large-scale industrial production, the preparation method involves a Michael addition reaction between n-amylamine and acrylate to obtain 3-(N-pentylamino)propionate . This intermediate is then reacted with formic acid and formaldehyde to produce 3-(N-Methyl-N-pentylamino)propionic acid hydrochloride . This method is characterized by high yield, simple operation, and high product purity, making it suitable for industrial applications .

Chemical Reactions Analysis

Types of Reactions

3-(N-Methyl-N-pentylamino)propionic Acid Sodium Salt undergoes various chemical reactions, including oxidation, reduction, and substitution reactions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents such as potassium permanganate (KMnO4) or hydrogen peroxide (H2O2) can be used.

Reduction: Reducing agents like sodium borohydride (NaBH4) or lithium aluminum hydride (LiAlH4) are typically employed.

Substitution: Nucleophilic substitution reactions can be carried out using reagents like sodium hydroxide (NaOH) or potassium tert-butoxide (KOtBu).

Major Products

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield carboxylic acids, while reduction could produce alcohols or amines.

Scientific Research Applications

3-(N-Methyl-N-pentylamino)propionic Acid Sodium Salt has a wide range of applications in scientific research:

Chemistry: It is used as a reagent in organic synthesis and as an intermediate in the production of various chemicals.

Biology: The compound is utilized in biochemical studies and proteomics research.

Medicine: It serves as an intermediate in the synthesis of biphosphonate drugs, which are used in the prevention and treatment of osteoporosis.

Industry: The compound is employed in the production of high-quality reference materials and proficiency testing.

Mechanism of Action

The mechanism of action of 3-(N-Methyl-N-pentylamino)propionic Acid Sodium Salt involves its interaction with specific molecular targets and pathways. In the context of biphosphonate drugs, the compound inhibits osteoclast-mediated bone resorption, thereby preventing bone loss . The molecular targets include enzymes involved in the mevalonate pathway, which is crucial for osteoclast function .

Comparison with Similar Compounds

Similar Compounds

3-(N-Methylpentylamino)propionic Acid Hydrochloride: An intermediate in the synthesis of biphosphonate drugs.

Ibandronate Sodium: A biphosphonate drug used for the treatment of osteoporosis.

Uniqueness

3-(N-Methyl-N-pentylamino)propionic Acid Sodium Salt is unique due to its specific structure and properties, which make it a valuable intermediate in the synthesis of biphosphonate drugs. Its high purity and yield in industrial production also contribute to its distinctiveness .